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Tetramethylbutyl)acetamide

CAS No.: 5459-42-7

Cat. No.: B11092485

Get Quote

Executive Summary & Compound Profile

N-tert-octylacetamide is a secondary amide synthesized primarily via the Ritter reaction of
diisobutylene and acetonitrile.[1] Unlike simple linear amides, its bulky 1,1,3,3-tetramethylbutyl
(tert-octyl) group introduces significant steric hindrance, influencing hydrogen bonding
networks and shifting characteristic absorption bands.

This guide compares N-tert-octylacetamide against its structural analog N-tert-butylacetamide
and the primary amide Acetamide, highlighting how steric bulk alters the vibrational
spectroscopy of the amide linkage.

Core Chemical Identity[2]

e IUPAC Name: N-(2,4,4-trimethylpentan-2-yl)acetamide (often cited as N-(1,1,3,3-
tetramethylbutyl)acetamide)

e CAS Number: 116346-20-4 (Note: Often synthesized in-situ; analog N-t-butyl is 762-84-5)
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e Molecular Formula: C12H25NO[2]

e Physical State: Waxy solid or viscous liquid (depending on purity/temperature).

Characteristic Absorption Bands

The FTIR spectrum of N-tert-octylacetamide is dominated by the interplay between the rigid
amide core and the hydrophobic, bulky alkyl tail.

Table 1: Comparative Spectral Data (Wavenumbers in
cm™?)

Data represents typical values for solid-state (KBr/Nujol) samples unless noted.
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Vibrational
Mode

N-tert-
octylacetamid
e

N-tert-
butylacetamid
e

Acetamide
(Primary)

Mechanistic
Insight

Amide A (N-H
Stretch)

3280-3300 (H-
bonded)3440

(Free, dil. soln)

3290 (H-
bonded)3430
(Free)

3350 & 3180
(Doublet)

Secondary
amides show a
singlet N-H;
Primary show a
doublet
(sym/asym).
Bulky groups
favor "free” N-H

in solution.

C-H Stretch
(Alkyl)

2960, 2900,
2860 (Strong)

2965, 2920

2950 (Weak)

The tert-octyl
group adds
intense C-H
bands,
specifically the
split methyl
modes of the
gem-dimethyl

groups.

Amide | (C=0[3]
[4] Stretch)

1640-1660

1650

1670-1690

Steric bulk
disrupts tight
lattice packing,
often lowering
the H-bonding
induced redshift
compared to

primary amides.

Amide Il (N-H
Bend)

1540-1550

1550-1560

1600-1640

The Amide Il
band is
diagnostic for
secondary
amides; it is

absent in
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lactams and

tertiary amides.

Characteristic
) "rabbit ears"”
Gem-Dimethyl 1385 & 1365
1390 & 1365 Absent doublet of the
Bend (Doublet)

tert-butyl/isooctyl
skeleton.

Detailed Band Analysis
The Amide A Region (3500-3100 cm~1)

In the solid state, N-tert-octylacetamide exhibits a strong, broad band near 3300 cm~1! due to
hydrogen-bonded N-H stretching.

o Expert Insight: Due to the steric bulk of the tert-octyl group, the hydrogen bonding network is
less extensive than in linear amides (e.g., N-n-octylacetamide). In dilute non-polar solvents
(e.g., CCla), this band shifts sharply to ~3440 cm~1, representing the non-bonded (free) N-H
stretch. This shift is a critical quality attribute (CQA) for assessing solvent dryness or
aggregation state.

The Amide | & Il Region (1700-1500 cm™?)

This is the "fingerprint" of the peptide bond status.[4]
e Amide | (1640-1660 cm~1): Primarily C=0 stretching. The bulky alkyl group prevents the

formation of the highly stable cyclic dimers seen in smaller amides, often resulting in a
sharper band.

e Amide Il (1540-1550 cm~1): A coupling of N-H bending and C-N stretching.[4] This band is
specific to secondary amides. Its presence confirms the success of the Ritter reaction
(conversion of nitrile to secondary amide).

The Alkyl Fingerprint (1400-1300 cm™?)

The tert-octyl group (1,1,3,3-tetramethylbutyl) contains multiple gem-dimethyl groups.
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e Look for a distinct doublet at 1385 and 1365 cm~1. This is the C-H deformation of the gem-
dimethyl moiety. In N-tert-octylacetamide, this feature is pronounced due to the high density
of methyl protons (two t-butyl-like environments).

Experimental Protocol: Validated Characterization
Workflow

To ensure scientific integrity, the following protocol minimizes artifacts from atmospheric water

or sample impurities.

Step 1: Sample Preparation (Solid State)

o Method: KBr Pellet or Diamond ATR (Attenuated Total Reflectance).
e Protocol:

o Dry the N-tert-octylacetamide sample in a vacuum desiccator for 2 hours to remove
surface moisture (water mimics N-H/O-H bands).

o For ATR: Place ~5 mg of sample on the diamond crystal. Apply high pressure to ensure
contact (critical for waxy solids).

o Validation: Verify the background spectrum shows no atmospheric CO2z doublet at 2350

cm™L,

Step 2: Solvent Subtraction (Solution State)
To observe the "Free" N-H stretch (steric assessment):
e Dissolve sample in anhydrous CHCIs or CCls (10 mM concentration).

» Record the solvent blank spectrum.

 Digital Subtraction: Subtract the solvent spectrum until the region at 2800—-3000 cm~* (C-H
stretch) is flat in the baseline, revealing the isolated Amide bands.

Step 3: Synthesis Verification (Ritter Reaction Context)
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If synthesizing this compound, FTIR is the primary tool for monitoring the consumption of the

nitrile starting material.

e Reactant: Acetonitrile (C=N stretch at 2250 cm™1).

¢ Product: N-tert-octylacetamide (C=0 stretch at 1650 cm™1).

o Endpoint: Disappearance of the 2250 cm~1 peak and emergence of the 1550 cm~* Amide Il

band.

Visualizations

Diagram 1: Ritter Reaction Synthesis & Monitoring

This workflow illustrates the origin of the compound and the FTIR checkpoints.
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Caption: Synthesis workflow of N-tert-octylacetamide via Ritter reaction with FTIR control

points.

Diagram 2: Spectral Identification Logic

A decision tree for identifying N-tert-octylacetamide based on spectral features.
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Caption: Logic flow for confirming N-tert-octylacetamide structure via FTIR band analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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